Penams
Penems, also known as penicillins, are a class of beta-lactam antibiotics widely used in the medical field for their broad-spectrum antimicrobial properties. They function by inhibiting bacterial cell wall synthesis, thereby killing or preventing the growth of bacteria responsible for various infections such as respiratory tract infections, urinary tract infections, and skin infections. Penems achieve this through their ability to bind to penicillin-binding proteins (PBPs) in the bacterial cytoplasmic membrane. This binding disrupts the cross-linking process necessary for maintaining the structural integrity of the cell wall, leading to its eventual lysis and death.
These antibiotics are available in various forms including tablets, capsules, injections, and creams. They are generally well-tolerated with mild side effects such as nausea or rash. However, it is important to follow medical guidance when using penems due to potential allergic reactions and the risk of resistance development among bacteria. Regular monitoring by healthcare professionals ensures safe and effective use of these life-saving medications in diverse clinical settings.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Bacampicillin hydrochloride | 37661-08-8 | C21H28ClN3O7S |
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Benzylpenicillin Diethylaminoethyl Ester Hydroiodide | 808-71-9 | C22H32IN3O4S |
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Sultamicillin | 76497-13-7 | C25H30N4O9S2 |
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Hetacillin sodium | 54450-67-8 | C19H22N3NaO4S |
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penicillin X | 525-91-7 | C16H18N2O5S |
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4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]- (2S,5R,6R)-,2-(diethylamino)ethyl ester | 3689-73-4 | C22H31N3O4S |
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4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid,6-[[[1-(2,6-dichlorophenyl)-4-methyl-1H-pyrazol-5-yl]carbonyl]amino]-3,3-dimethyl-7-oxo-,(2S,5R,6R)- | 15949-72-1 | C19H18Cl2N4O4S |
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62495-95-8 | C21H28ClN3O5S | |
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Phenylmethyl O-(N-Acetyl-α-neuraminosyl)-3-O-(β-D-galactopyranosyl)-4-[2-(acetylamino)-2-deoxy]-β-D-glucopyranoside | 176166-22-6 | C32H48N2O19 |
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Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine | 1207726-28-0 | C24H26N4O5S |
Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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